3-Methyl-9h-fluorene-9-carboxylic acid

• CAS No.: 39627-23-1
• Molecular Formula: C15H12O2
• Molecular Weight: 224.25 g/mol
• IUPAC Name: 3-methyl-9H-fluorene-9-carboxylic acid
• InChI: InChI=1S/C15H12O2/c1-9-6-7-12-13(8-9)10-4-2-3-5-11(10)14(12)15(16)17/h2-8,14H,1H3,(H,16,17)
• InChI Key: MKENFVCCHTWCRE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C(C3=CC=CC=C32)C(=O)O

Description

3-Methyl-9h-fluorene-9-carboxylic acid (CAS 39627-23-1) is a polycyclic aromatic hydrocarbon derivative featuring a fluorene core structure with a carboxylic acid group at the bridgehead carbon (position 9) and a methyl substituent at position 3. Its molecular formula is C₁₅H₁₂O₂, with a molecular weight of 224.25 g/mol . The compound’s structure combines a planar aromatic system with polar functional groups, making it a valuable intermediate in organic synthesis and materials science . The carboxylic acid group enhances solubility in polar solvents and provides a handle for further chemical modification, while the methyl group introduces steric and electronic effects that can modulate reactivity and direct subsequent substitutions to the less-hindered aromatic ring . Fluorene derivatives are extensively investigated for their potential in biomedical research. Studies on similar compounds have revealed that structural alterations to the fluorene core can lead to specific cytotoxic reactions, with some derivatives demonstrating potential anti-cancer and apoptosis-inducing properties in vitro . As a building block, this compound is relevant for the design of pharmaceutical intermediates and advanced materials, such as organic semiconductors, due to its planar conjugated system . Please note that this product is intended for Research Use Only (RUO) and is not categorized as a drug or medicine. It is strictly prohibited for any human or veterinary use .

Comparison with Similar Compounds

Table 1: Comparative Analysis of Fluorene Carboxylic Acid Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent Positions	Functional Groups	CAS Number	References
3-Methyl-9H-fluorene-9-carboxylic acid	C₁₅H₁₂O₂	224.25	Carboxylic acid (C9), methyl (C3)	Carboxylic acid, methyl	1285695-14-8*
9-Methyl-9H-fluorene-2-carboxylic acid	C₁₅H₁₂O₂	224.084	Carboxylic acid (C2), methyl (C9)	Carboxylic acid, methyl	Not provided
9-Oxo-2-fluorenecarboxylic acid	C₁₄H₈O₃	224.21	Carboxylic acid (C2), ketone (C9)	Carboxylic acid, ketone	784-50-9
[¹³C]-9-Methylfluorene-9-carboxylic acid	C₁₅H₁₂O₂	225.25	Carboxylic acid (C9), methyl (C3)	Carboxylic acid, methyl (¹³C label)	1285695-14-8
9-(Hydroxymethyl)-9H-fluorene-4-carboxylic acid	C₁₅H₁₂O₃	252.25 (estimated)	Carboxylic acid (C4), hydroxymethyl (C9)	Carboxylic acid, hydroxymethyl	95303-04-1

* CAS number corresponds to the ¹³C-labeled analog; unlabeled form may differ.

Key Differences and Implications

Substituent Position Effects: 3-Methyl-9H-fluorene-9-carboxylic acid vs. 9-Methyl-9H-fluorene-2-carboxylic acid: Positional isomerism significantly alters electronic distribution. The C9-carboxylic acid in the target compound increases acidity at the bridgehead, whereas the C2-carboxylic acid in the analog enhances conjugation with the aromatic system .

Functional Group Modifications :

• Hydroxymethyl vs. Methyl : The hydroxymethyl group in 9-(Hydroxymethyl)-9H-fluorene-4-carboxylic acid introduces hydrogen-bonding capability, improving solubility in aqueous media compared to the hydrophobic methyl group in the target compound .
• Isotopic Labeling : The ¹³C-labeled analog ([¹³C]-9-Methylfluorene-9-carboxylic acid) is critical for metabolic tracing and spectroscopic studies but retains identical chemical reactivity to the unlabeled form .

Applications: Fmoc-Protected Derivatives: Compounds like 3-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)cyclobutane-1-carboxylic acid () are used in peptide synthesis, whereas the target compound’s simpler structure suits small-molecule drug development . Ketone Derivatives: 9-Oxo-2-fluorenecarboxylic acid may serve as a precursor for ketone-based reactions, such as Grignard additions, unlike the carboxylic acid-focused reactivity of the target compound .

Research Findings and Trends

• Synthetic Utility : The methyl group at C3 in 3-Methyl-9H-fluorene-9-carboxylic acid sterically hinders electrophilic substitution at adjacent positions, directing reactions to the less-substituted aromatic ring .
• Material Science Applications : Fluorene carboxylic acids are explored for organic semiconductors due to their planar conjugated systems; however, methyl substituents may reduce crystallinity compared to unsubstituted analogs .
• Biomedical Relevance : Derivatives with polar groups (e.g., hydroxymethyl in ) show enhanced bioavailability, making them preferable for drug delivery systems .